N-[4-(allyloxy)phenyl]-N'-(4-chlorophenyl)urea

• Molecular Formula: C16H15ClN2O2
• Molecular Weight: 302.75 g/mol
• IUPAC Name: 1-(4-chlorophenyl)-3-(4-prop-2-enoxyphenyl)urea
• InChI: InChI=1S/C16H15ClN2O2/c1-2-11-21-15-9-7-14(8-10-15)19-16(20)18-13-5-3-12(17)4-6-13/h2-10H,1,11H2,(H2,18,19,20)
• InChI Key: OQHIUPGVUIZCSQ-UHFFFAOYSA-N
• SMILES: C=CCOC1=CC=C(C=C1)NC(=O)NC2=CC=C(C=C2)Cl

Description

N-[4-(allyloxy)phenyl]-N'-(4-chlorophenyl)urea, also known as ACPD, is a chemical compound that has been widely used in scientific research for its unique properties. ACPD is a urea derivative that has been found to have a wide range of applications in the field of neuroscience, particularly in the study of synaptic transmission and plasticity. In

Scientific Research Applications

N-[4-(allyloxy)phenyl]-N'-(4-chlorophenyl)urea has been widely used in scientific research for its ability to modulate synaptic transmission and plasticity. It has been found to enhance long-term potentiation (LTP), a process that is critical for learning and memory. N-[4-(allyloxy)phenyl]-N'-(4-chlorophenyl)urea has also been found to have neuroprotective effects, making it a potential therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.

Mechanism of Action

N-[4-(allyloxy)phenyl]-N'-(4-chlorophenyl)urea acts as an agonist for both metabotropic glutamate receptors (mGluRs) and ionotropic glutamate receptors (iGluRs). It has been found to selectively activate mGluR5, which is involved in the modulation of synaptic transmission and plasticity. N-[4-(allyloxy)phenyl]-N'-(4-chlorophenyl)urea also activates iGluRs, which are involved in the fast excitatory transmission in the central nervous system.
Biochemical and Physiological Effects:
N-[4-(allyloxy)phenyl]-N'-(4-chlorophenyl)urea has been found to have a wide range of biochemical and physiological effects. It has been shown to enhance LTP, promote neuroprotection, and modulate the release of neurotransmitters such as glutamate and GABA. N-[4-(allyloxy)phenyl]-N'-(4-chlorophenyl)urea has also been found to have anti-inflammatory effects, making it a potential therapeutic agent for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(allyloxy)phenyl]-N'-(4-chlorophenyl)urea in lab experiments is its ability to selectively activate mGluR5. This allows researchers to study the specific effects of mGluR5 activation on synaptic transmission and plasticity. However, one of the limitations of using N-[4-(allyloxy)phenyl]-N'-(4-chlorophenyl)urea is its potential toxicity at high concentrations. Careful dosing and monitoring are required to ensure that N-[4-(allyloxy)phenyl]-N'-(4-chlorophenyl)urea is used safely in lab experiments.

Future Directions

There are several future directions for the use of N-[4-(allyloxy)phenyl]-N'-(4-chlorophenyl)urea in scientific research. One area of interest is the development of N-[4-(allyloxy)phenyl]-N'-(4-chlorophenyl)urea analogs that have improved pharmacokinetic properties and reduced toxicity. Another area of interest is the use of N-[4-(allyloxy)phenyl]-N'-(4-chlorophenyl)urea in the study of neurodegenerative diseases such as Alzheimer's and Parkinson's. N-[4-(allyloxy)phenyl]-N'-(4-chlorophenyl)urea may also have potential applications in the treatment of inflammatory diseases and as a neuroprotective agent in traumatic brain injury.

Synthesis Methods

The synthesis of N-[4-(allyloxy)phenyl]-N'-(4-chlorophenyl)urea involves the reaction of 4-chloroaniline with allyl 4-hydroxybenzoate to form an intermediate product. This intermediate product is then reacted with urea to form N-[4-(allyloxy)phenyl]-N'-(4-chlorophenyl)urea. The synthesis of N-[4-(allyloxy)phenyl]-N'-(4-chlorophenyl)urea is a relatively straightforward process and can be carried out using standard laboratory techniques.